5-{4-[3-(2,6-dimethylphenoxy)propoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-[3-(2,6-dimethylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H21NO3S2/c1-14-5-3-6-15(2)19(14)25-12-4-11-24-17-9-7-16(8-10-17)13-18-20(23)22-21(26)27-18/h3,5-10,13H,4,11-12H2,1-2H3,(H,22,23,26)/b18-13+
• InChI Key: LYTLXUASFMBCDY-QGOAFFKASA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCOC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCCCOC2=CC=C(C=C2)/C=C/3\C(=O)NC(=S)S3
• Molecular Formula: C21H21NO3S2
• Molecular Weight: 399.5 g/mol

Description

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. They have sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of these compounds can be calculated using any chemical identifier or molecular structure on certain websites, which provide estimated physicochemical property data based on reliable QSPR and ANN.

Chemical Reactions Analysis

The chemical reactions of these compounds involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be predicted using certain tools. For example, the density and pKa of a similar compound, (5E)-5-{3-chloro-4-[3-(2,6-dimethylphenoxy)propoxy]-5-methoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one, were predicted to be 1.37±0.1 g/cm3 and 7.41±0.50, respectively.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.